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Compound of Interest

Compound Name: 4-(3-Oxomorpholino)benzoic acid

CAS No.: 720720-60-5

Cat. No.: B1602910

Get Quote

Executive Summary & Physicochemical Context
4-(3-Oxomorpholino)benzoic acid is a bifunctional intermediate combining a polar lactam

(morpholin-3-one) ring and an ionizable carboxylic acid moiety. Unlike its aniline analogue (a

key Rivaroxaban intermediate), this compound presents unique purification challenges due to

its high polarity and potential for zwitterionic behavior or hydrogen-bond networking in the solid

state.

High-purity isolation requires exploiting the pH-dependent solubility of the carboxylic acid while

managing the solubility of the lactam ring in organic solvents. This guide details two

complementary protocols:

Reactive Crystallization (pH-Swing): For gross purification from crude reaction mixtures (e.g.,

Buchwald-Hartwig coupling mixtures).

Thermal Recrystallization: For final polishing to achieve >99.5% HPLC purity.

Table 1: Physicochemical Profile & Solubility Matrix
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Property Value / Characteristic
Implication for
Crystallization

CAS Number 720720-60-5
Unique identifier for

sourcing/validation.

Molecular Weight 221.21 g/mol
Moderate MW; favorable for

crystalline packing.

pKa (Predicted) ~4.0 - 4.2 (COOH)
Soluble in mild bases

(NaHCO₃, Na₂CO₃).

Solubility (Water) Low (pH < 3) / High (pH > 8)
Ideal for Acid-Base

precipitation.

Solubility (MeOH/EtOH) Moderate (Hot) / Low (Cold)
Suitable for thermal

recrystallization.

Solubility (DMSO/DMF) High
Use only as a solvent in

solvent/anti-solvent methods.

Protocol A: Reactive Crystallization (pH-Swing)
Objective: Isolation of the target acid from crude synthesis mixtures (containing inorganic salts,

catalyst residues, or unreacted morpholinone). Mechanism: The protocol converts the insoluble

free acid into a water-soluble carboxylate salt, filters off non-acidic impurities, and then

regenerates the crystalline acid via controlled acidification.

Step-by-Step Methodology
Dissolution (Salt Formation):

Suspend the crude solid (10.0 g) in Water (50 mL).

Slowly add 10% NaOH (aq) or Sat. Na₂CO₃ while stirring until pH reaches 9.0–10.0.

Observation: The solid should dissolve completely to form a yellow-to-amber solution.

Control Point: If turbidity persists, these are non-acidic impurities.
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Clarification Filtration:

Add Activated Carbon (0.5 g) to adsorb color and trace metal catalysts (e.g., Cu/Pd

residues). Stir for 30 mins at 40°C.

Filter through a Celite pad or 0.45 µm membrane.

Result: Clear, amber filtrate containing the target as the sodium salt.

Controlled Crystallization (Acidification):

Cool the filtrate to 20°C.

Slowly add 2N HCl dropwise.

Critical Onset: Cloud point typically occurs around pH 5.5–6.0.

Continue addition until pH 2.0–2.5 is reached.

Aging: Stir the slurry for 60 minutes at 0–5°C to ripen the crystals and prevent occlusion of

salts.

Isolation:

Filter the white-to-off-white solid.

Wash 1: Water (2 x 20 mL) to remove NaCl.

Wash 2: Cold Isopropanol (1 x 10 mL) to displace water and speed drying.

Dry under vacuum at 50°C.

Protocol B: Thermal Recrystallization (Polishing)
Objective: Removal of structurally similar impurities (e.g., isomers or decarboxylated

byproducts) to achieve API-grade purity. Solvent System: Ethanol / Water (90:10 v/v).

Step-by-Step Methodology
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Dissolution:

Charge crude 4-(3-Oxomorpholino)benzoic acid (5.0 g) into a flask.

Add Ethanol (95%, 40 mL).

Heat to reflux (approx. 78°C).

Note: If dissolution is incomplete, add water dropwise (max 5 mL) until clear. The lactam

ring enhances solubility in alcohols compared to plain benzoic acid.

Cooling Ramp (Nucleation Control):

Remove heat source and allow the vessel to cool slowly to room temperature (approx.

1°C/min).

Seeding (Optional): At 50°C, add a seed crystal (0.1% wt) to induce uniform particle size.

Final Crystallization:

Once at 25°C, cool further to 0–5°C using an ice bath.

Hold for 2 hours.

Filtration & Drying:

Filter the crystalline needles.

Wash with Cold Ethanol (5 mL).

Dry in a vacuum oven at 55°C for 12 hours.

Process Logic & Visualization
The following diagram illustrates the decision matrix and workflow for purifying this

intermediate, highlighting the rejection of specific impurity classes.
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Caption: Workflow for the purification of 4-(3-Oxomorpholino)benzoic acid, separating

inorganic/catalytic impurities via pH swing and organic impurities via thermal recrystallization.

Troubleshooting & Critical Control Points
Impurity Profile & Rejection Strategies

Copper/Palladium Residues: If the compound was synthesized via Buchwald-Hartwig

coupling, metal residues are a major risk.

Solution: Include a chelating wash (e.g., 1% EDTA disodium salt) during the isolation step

of Protocol A, or use a metal scavenger resin (e.g., SiliaMetS®) during the alkaline

dissolution phase.

Unreacted Morpholin-3-one: This starting material is highly water-soluble.

Control: It is effectively removed in the filtrate of Protocol A (Acid-Base step) provided the

cake is washed thoroughly with water.

Color Issues: Amber/Brown discoloration.

Solution: The lactam nitrogen is susceptible to oxidation. Ensure the "Clarification

Filtration" step uses fresh Activated Carbon and minimize exposure to light during drying.

Analytical Validation
HPLC Method: C18 Column, Water/Acetonitrile (0.1% H3PO4 gradient). The acid peak

typically elutes earlier than the corresponding ester or aniline precursors due to polarity.

1H NMR (DMSO-d6): Confirm the integrity of the morpholinone ring (multiplets at ~3.7 and

~4.0 ppm) and the benzoic acid protons (doublets at ~7.9 and ~7.5 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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